Cas no 1232-26-4 (4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine)

• Product Name: 4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine
• CAS No: 1232-26-4
• MF: C₁₉H₂₃N₃
• MW: 293.406024217606
• CID: 3167396
• PubChem ID: 9926123
• Update Time: 2025-10-13

4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine
• 1232-26-4
• 1-Piperazinamine, 4-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl)-
• 4-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenyl)piperazin-1-amine

• Inchi： 1S/C19H23N3/c20-22-13-11-21(12-14-22)19-17-7-3-1-5-15(17)9-10-16-6-2-4-8-18(16)19/h1-8,19H,9-14,20H2
• InChI Key： AHSSLXWVCNSHMF-UHFFFAOYSA-N
• SMILES： N1(CCN(CC1)N)C1C2C=CC=CC=2CCC2C=CC=CC1=2

Computed Properties

• Exact Mass: 293.189197746Da
• Monoisotopic Mass: 293.189197746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.5Ų

Additional information on 4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine

Introduction to 4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine (CAS No: 1232-26-4)

4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine, identified by its CAS number 1232-26-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a dibenzo[a,d][7]annulen moiety in its molecular structure imparts unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery.

The dibenzo[a,d][7]annulen scaffold is a polycyclic aromatic hydrocarbon derivative, characterized by its fused benzene rings forming a seven-membered aromatic system. This structural motif is known to exhibit notable stability and binding affinity towards various biological targets. In the context of 4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine, the piperazine ring interacts synergistically with the dibenzo[a,d][7]annulen core, potentially enhancing its pharmacological efficacy. Such interactions are of great interest in medicinal chemistry, as they can lead to the development of novel compounds with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets at an unprecedented level of detail. Studies suggest that the dibenzo[a,d][7]annulen moiety may serve as a key pharmacophore for binding to specific proteins and enzymes involved in neurological and cardiovascular diseases. The piperazine unit, on the other hand, is well-documented for its ability to modulate neurotransmitter systems, making this compound a potential candidate for therapeutic applications in conditions such as depression, anxiety, and cognitive disorders.

The synthesis of 4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The dibenzo[a,d][7]annulen core is typically synthesized through cyclization reactions of appropriately substituted precursors, followed by functionalization at the 5-position to introduce the piperazine amine group. The introduction of the piperazine moiety at the 1-position further modifies the electronic properties of the molecule, influencing its solubility, metabolic stability, and overall bioavailability.

Pharmacokinetic studies have indicated that derivatives of piperazine with aromatic substituents exhibit favorable pharmacokinetic properties when administered orally. The metabolic pathways of 4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine are currently under investigation, but preliminary data suggest that it may undergo biotransformation via cytochrome P450 enzymes. Understanding these metabolic pathways is crucial for optimizing drug dosages and minimizing potential side effects.

In vitro studies have demonstrated that 4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine exhibits inhibitory activity against certain enzymes associated with inflammation and oxidative stress. These findings are particularly relevant given the increasing evidence linking chronic inflammation and oxidative damage to various diseases, including neurodegenerative disorders and cardiovascular conditions. The ability of this compound to modulate these pathways makes it an attractive candidate for further development as an anti-inflammatory or antioxidant therapeutic agent.

The potential therapeutic applications of 4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine extend beyond anti-inflammatory and antioxidant effects. Preliminary research has also explored its interactions with receptors involved in pain perception and neurotransmitter release. These interactions could make it a viable candidate for treating chronic pain syndromes or enhancing cognitive function. Additionally, the compound's structural complexity suggests that it may exhibit multiple mechanisms of action simultaneously, which could be advantageous in treating complex diseases that involve multiple pathological pathways.

Given its promising preclinical data, 4-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylo)piperazin -1 -amine is being evaluated in several ongoing clinical trials aimed at assessing its safety and efficacy in human subjects. These trials are expected to provide valuable insights into its potential as a therapeutic agent and may pave the way for new treatment strategies in various medical conditions. The collaboration between academic researchers and pharmaceutical companies is essential in translating laboratory findings into clinical applications.

The development of novel pharmaceutical compounds requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The case of 4-(10 ,11 -Dihydro - 5 H - dibenzo [a , d ] [ 7 ] annulen - 5 - yl ) piperazin - 1 - amine exemplifies how interdisciplinary research can lead to innovative therapeutics. By leveraging advances in synthetic chemistry , computational biology , and drug delivery systems , researchers can accelerate the discovery and development process.

In conclusion,4-(10 ,11 -Dihydro - 5 H - dibenzo [a , d ] [ 7 ] annulen - 5 - yl ) piperazin - 1 - amine (CAS No: 1232 -26 -4) represents a significant advancement in pharmaceutical research with potential applications across multiple therapeutic areas . Its unique structural features , combined with promising preclinical data , make it a compelling candidate for further investigation . As research continues to uncover new insights into its mechanism of action , this compound holds promise for improving patient outcomes in various medical conditions .